Cas no 54758-69-9 (2-Propanol, 1-amino-3-[4-(2-methoxyethoxy)phenoxy]-)

• Product name: 2-Propanol, 1-amino-3-[4-(2-methoxyethoxy)phenoxy]-
• CAS No: 54758-69-9
• MF: C₁₂H₁₉NO₄
• MW: 241.28356
• CID: 353757
• PubChem ID: 20151345

2-Propanol, 1-amino-3-[4-(2-methoxyethoxy)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-amino-3-[4-(2-methoxyethoxy)phenoxy]-
• 1-amino-3-[4-(2-methoxyethoxy)phenoxy]propan-2-ol
• 54758-69-9
• SCHEMBL10714176
• DTXSID10603006

• Inchi： InChI=1S/C12H19NO4/c1-15-6-7-16-11-2-4-12(5-3-11)17-9-10(14)8-13/h2-5,10,14H,6-9,13H2,1H3
• InChI Key： MOIKDOIXOBPFAT-UHFFFAOYSA-N
• SMILES： NCC(O)COC1C=CC(OCCOC)=CC=1

Computed Properties

• Exact Mass: 241.13147
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.9Ų
• XLogP3: 0.2

Experimental Properties

• PSA: 73.94